2-chloro-6-fluoro-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]benzamide
• InChI: InChI=1S/C19H16ClFN2O3/c1-26-13-6-5-11-9-12(18(24)23-16(11)10-13)7-8-22-19(25)17-14(20)3-2-4-15(17)21/h2-6,9-10H,7-8H2,1H3,(H,22,25)(H,23,24)
• InChI Key: JEZRRCHPYXGPKN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C(=O)N2)CCNC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C19H16ClFN2O3
• Molecular Weight: 374.8 g/mol

Description

2-chloro-6-fluoro-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]benzamide is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is a member of the quinoline family and has been shown to exhibit promising biological activity against certain diseases.

Scientific Research Applications

• Fluorescent Chemosensors for Metal Ions : A fluorescent sensor with a structure containing a quinoline group was synthesized and showed high selectivity and sensitivity for Zn(2+) ions in an acetonitrile aqueous solution. This sensor's ability to distinguish between Zn(2+) and Cd(2+) ions was demonstrated through X-ray crystal structure analysis and density functional theory calculations (Li et al., 2014).

• Synthesis of Novel Quinolines : Research focused on the synthesis of benzofuro[3,2-b]quinolines, benzothieno[3,2-b]quinolines, and indolo[3,2-b]quinolines, which are important for various chemical and pharmaceutical applications. This synthesis pathway represents a new method for preparing these types of quinolines (Rádl, Konvička & Váchal, 2000).

• Antimalarial Research : A study synthesized various quinolone derivatives, including 3-Ethylaminomethyl-2-methyl-4(1H)-quinolone and its derivatives, to test them as potential antimalarials. However, these compounds were found to be inactive as antimalarials, highlighting the challenges in drug development for malaria treatment (Nasr, Nabih & Burckhalter, 1978).

• Tritium Labelling in Drug Development : A method was developed for the preparation of amides from labelled carboxylic acids and amines, which is significant for the synthesis of tritium-labelled benzamides, a crucial process in pharmaceutical research (Soudijn, Wijngaarden & Knaeps, 1978).

• Synthesis of Novel Quinoline Derivatives : The study focused on the synthesis of 5H-benzoxazolo[3,2-a]quinolin-5-ones as synthons for preparing novel quinoline derivatives. This synthesis pathway is important for producing a range of quinoline-based compounds with potential applications in pharmaceuticals (Kim, 1981).

• Antimicrobial Agent Synthesis : A series of quinoline-3-carboxylic acid derivatives were synthesized and characterized for their antibacterial and antifungal activities. This research is relevant to the development of new antimicrobial agents (Rameshkumar et al., 2003).

• Antibacterial Properties of Fluorinated Compounds : A fluorinated quinoline derivative was synthesized and found to have broad-spectrum antibacterial activities, indicating its potential as a pharmaceutical agent (Stefancich et al., 1985).